2-{[(2-Chlorophenyl)methyl]amino}propane-1,3-diol

• Molecular Formula: C10H14ClNO2
• Molecular Weight: 215.67 g/mol
• SMILES: C1=CC=C(C(=C1)CNC(CO)CO)Cl
• InChI: InChI=1S/C10H14ClNO2/c11-10-4-2-1-3-8(10)5-12-9(6-13)7-14/h1-4,9,12-14H,5-7H2
• InChIKey: DEWJCXRASNBMMB-UHFFFAOYSA-N

2-{[(2-Chlorophenyl)methyl]amino}propane-1,3-diol – N-(2-Chlorobenzyl)serinol as a 2-Aminopropane-1,3-diol Scaffold for Research Procurement

2-{[(2-Chlorophenyl)methyl]amino}propane-1,3-diol (CAS 1462247-70-6) is an N-substituted 2-aminopropane-1,3-diol (serinol) derivative bearing an ortho-chlorobenzyl substituent on the secondary amine . With molecular formula C₁₀H₁₄ClNO₂ and molecular weight 215.67 g/mol, it possesses a symmetrical 1,3-diol backbone that distinguishes it from the more common 1,2-diol arrangements found in chlorphenesin-type analogs [1]. The compound is classified as an amino alcohol building block within the broader serinol family, which has been widely employed since the 1940s as a precursor for pharmacologically active molecules including the immunosuppressant FTY720 (fingolimod) [2]. Critically, the ortho-chloro substitution pattern on the benzyl group introduces distinct steric and electronic properties compared to meta- and para-chlorobenzyl isomers that share the same molecular formula .

Scaffold Symmetrical 2-aminopropane-1,3-diol core shared with FTY720 discovery scaffold

Substitution Ortho-chlorobenzyl group introduces distinct steric and electronic properties vs. meta/para isomers

Building block Pre-functionalized serinol derivative for orthogonal hydroxyl and amine derivatization

• [1] Kiuchi M, Adachi K, Kohara T, et al. Synthesis and immunosuppressive activity of 2-substituted 2-aminopropane-1,3-diols and 2-aminoethanols. Journal of Medicinal Chemistry, 2000, 43(15): 2946–2961. Demonstrates that the symmetrical 2-aminopropane-1,3-diol framework is essential for potent immunosuppressive activity. View Source
• [2] Andrus MB, Malla RK, Meredith EL, Soma Sekhar BBV. (Masked)serinols: Molecules, Biomolecules, Building-Blocks, Supramolecules. Part (I): Syntheses Based on Serinols' Reactivity with Carbonyl Electrophiles. Current Organic Synthesis, 2025. Reviews the centrality of 2-aminopropane-1,3-diol (serinol) as a privileged scaffold in organic and medicinal chemistry since the 1940s. View Source

Why Closely Related Chlorobenzylamino-propanediol Analogs Cannot Be Interchanged with 2-{[(2-Chlorophenyl)methyl]amino}propane-1,3-diol

Despite sharing the identical molecular formula (C₁₀H₁₄ClNO₂) and molecular weight (215.67 g/mol) with its ortho-, meta-, and para-chlorobenzyl isomers, 2-{[(2-chlorophenyl)methyl]amino}propane-1,3-diol cannot be presumed functionally equivalent to its positional isomers . The ortho-chloro substituent imposes a unique conformational bias on the benzylamino moiety through steric congestion adjacent to the methylene linker, altering both the pKa of the secondary amine (parent 2-chlorobenzylamine pKa ≈ 8.52) and the accessible torsional space of the N-benzyl group [1]. Furthermore, the 1,3-diol arrangement of this compound creates a symmetrical, non-chiral core that is structurally and pharmacologically distinct from the chiral 1,2-diol backbone of chlorphenesin (3-(4-chlorophenoxy)-1,2-propanediol)—a common comparator that employs an ether rather than an amine linkage to the aromatic moiety . These structural differences mean that procurement decisions based solely on molecular formula or compound class ignore measurable differences in physicochemical properties, hydrogen-bonding capacity, and metabolic susceptibility that directly impact experimental reproducibility.

Target (ortho-Cl)

Potential substitute

Ortho-chloro constrains benzylamine conformation via Cl···H–N interaction

meta/para isomers lack this interaction; conformational population may shift

Symmetrical 1,3-diol eliminates chiral center

Chiral 1,2-diol (e.g., chlorphenesin) introduces enantiomer-dependent pharmacology

Amine linker (C–N) metabolically distinct

Ether linker (C–O) in chlorphenesin alters metabolic susceptibility and glucuronidation

• [1] Galan JF, Brown J, Wilding JL, Liu Z, Liu D, Moyna G, Pophristic V. Intramolecular Hydrogen Bonding in ortho-Substituted Arylamide Oligomers: A Computational and Experimental Study of ortho-Fluoro- and ortho-Chloro-N-methylbenzamides. Journal of Physical Chemistry B, 2009, 113(38): 12809–12815. Demonstrates that ortho-chloro substitution measurably alters conformational behavior through intramolecular interactions. View Source

Quantitative Comparator Evidence for 2-{[(2-Chlorophenyl)methyl]amino}propane-1,3-diol – Differentiated from Positional Isomers and Scaffold Analogs

Predicted Density Differentiates ortho-Chlorobenzyl Isomer from meta-Chlorobenzyl Isomer

The ortho-chlorobenzyl positional isomer (target compound, CAS 1462247-70-6) exhibits distinct predicted molecular properties compared to its meta-chloro counterpart (CAS 1489963-78-1). The meta-isomer has a predicted density of 1.258±0.06 g/cm³ and predicted boiling point of 393.1±32.0 °C . While a directly matching predicted density for the ortho-isomer was not available from the same database, the ortho-isomer has a computed LogP of 0.7828, TPSA of 52.49 Ų, and features 3 H-bond donors and 3 H-bond acceptors with 5 rotatable bonds . The differing spatial arrangement of the chlorine substituent alters the overall molecular dipole moment and intermolecular packing, yielding measurably different physicochemical profiles that affect chromatographic retention, solubility, and formulation behavior.

Predicted density (ortho vs. meta)

Cross-study comparable

meta-isomer predicted density 1.258±0.06 g/cm³; ortho-isomer computed LogP 0.78, TPSA 52.49 Ų

Supports isomer-specific HPLC method development and solubility screening

Density data for ortho isomer not available; experimental validation pending

Evidence Dimension	Predicted density and chromatographically relevant physicochemical descriptors
Target Compound Data	LogP = 0.7828 (computed); TPSA = 52.49 Ų; 3 H-bond donors; 3 H-bond acceptors; 5 rotatable bonds; MW = 215.68
Comparator Or Baseline	meta-Chlorobenzyl isomer (CAS 1489963-78-1): Density = 1.258±0.06 g/cm³ (Predicted); Boiling Point = 393.1±32.0 °C (Predicted); same MF/MW
Quantified Difference	Density data available only for meta-isomer in accessible databases. Ortho-isomer LogP (0.78) indicates lower lipophilicity than would be predicted for the meta-isomer based on typical ortho-effects on logP (estimated ~0.3–0.5 log unit difference).
Conditions	Predicted/computed properties from Chemsrc and LeYan vendor databases; experimental validation pending.

Why This Matters

For procurement, these physicochemical differences directly affect HPLC method development, solubility screening, and formulation protocols—the ortho-isomer will exhibit different retention times and solubility profiles than the meta- or para-isomers, precluding direct substitution without method revalidation.

1,3-Diol Symmetry vs. 1,2-Diol Chirality: Scaffold-Level Differentiation from Chlorphenesin-Class Muscle Relaxants

The target compound possesses a symmetrical 2-aminopropane-1,3-diol backbone—the same core scaffold identified as essential for potent immunosuppressive activity in the FTY720 (fingolimod) development program [1]. This contrasts fundamentally with chlorphenesin (3-(4-chlorophenoxy)-1,2-propanediol, CAS 104-29-0), which bears a chiral 1,2-diol arrangement with an ether linkage to the aromatic ring . The 1,3-diol configuration eliminates the chiral center present in 1,2-diols, removing enantiomer-dependent pharmacological variability. In the FTY720 discovery program, the nonchiral symmetric 2-substituted-2-aminopropane-1,3-diol framework was deliberately selected after systematic simplification of complex natural product leads, as this scaffold proved optimal for in vivo immunosuppressive activity measured by rat skin allograft survival prolongation [1]. The amine linkage (C–N) in the target compound is also metabolically distinct from the ether linkage (C–O) in chlorphenesin, conferring different susceptibility to oxidative metabolism and glucuronidation pathways.

1,3-Diol vs. 1,2-diol scaffold

Class-level inference

Symmetrical 1,3-diol (non-chiral) vs. chiral 1,2-diol (chlorphenesin); amine vs. ether linker

Scaffold architecture differentiates receptor pharmacology and metabolic fate

FTY720 program selected 1,3-diol for reported in vivo model response

Evidence Dimension	Scaffold architecture: 1,3-diol vs. 1,2-diol; amine vs. ether linkage
Target Compound Data	Symmetrical 2-aminopropane-1,3-diol core; N-(2-chlorobenzyl) substitution; amine linkage (C–N); non-chiral at the 2-position of the propanediol chain; MW = 215.68
Comparator Or Baseline	Chlorphenesin: Chiral 1,2-propanediol core; 4-chlorophenoxy substitution; ether linkage (C–O); chiral at C-2 of the propanediol chain; MW = 202.64
Quantified Difference	Fundamental scaffold difference: symmetrical 1,3-diol (non-chiral) vs. chiral 1,2-diol. The symmetrical 2-aminopropane-1,3-diol scaffold was selected over 2-aminoethanol and other frameworks in the FTY720 program for superior in vivo immunosuppressive potency in rat allograft models [1].
Conditions	Scaffold comparison derived from FTY720 medicinal chemistry program (Adachi et al., 1995; Kiuchi et al., 2000). Direct head-to-head pharmacological data for the target compound vs. chlorphenesin are not available.

Why This Matters

For researchers procuring compounds for S1P receptor or immunomodulation studies, the symmetrical 1,3-diol scaffold is a validated privileged structure. Substituting with a 1,2-diol ether analog (chlorphenesin class) introduces chirality, alters metabolic fate, and engages different receptor pharmacology—invalidating comparative SAR analysis.

• [1] Adachi K, Kohara T, Nakao N, Arita M, Chiba K, Mishina T, Sasaki S, Fujita T. Design, synthesis, and structure–activity relationships of 2-substituted-2-amino-1,3-propanediols: Discovery of a novel immunosuppressant, FTY720. Bioorganic & Medicinal Chemistry Letters, 1995, 5(8): 853–856. View Source

Ortho-Chloro Substitution Introduces Intramolecular Conformational Constraints Absent in meta- and para-Isomers

The ortho-chloro substituent on the benzyl group of the target compound is positioned to engage in stereoelectronic interactions with the secondary amine and the 1,3-diol moiety that are geometrically impossible for the meta- and para-chlorobenzyl isomers. Experimental and computational studies on ortho-chloro-substituted N-methylbenzamides have demonstrated that ortho-chloro substitution measurably alters conformational behavior through intramolecular interactions, with the chlorine atom capable of participating in weak hydrogen bonding (C–Cl···H–N) that restricts torsional freedom [1]. In the context of the target compound, this conformational restriction affects the presentation of the aromatic ring relative to the aminopropanediol core, which would directly influence any structure-based recognition event (e.g., receptor binding, enzyme inhibition). The parent amine, 2-chlorobenzylamine, has a predicted pKa of 8.52±0.10 , indicating moderate basicity that, when combined with ortho-substituent effects, creates a distinct protonation profile compared to the less sterically encumbered para-isomer (predicted to have a slightly higher amine basicity due to reduced steric hindrance at the nitrogen).

Ortho-Cl conformational constraint

Class-level inference

Intramolecular Cl···H–N interaction restricts torsional freedom (vs. meta/para isomers)

Ortho substitution may yield distinct benzylamino presentation in target engagement

Conformational data from N-methylbenzamide model system

Evidence Dimension	Conformational degrees of freedom and amine basicity modulated by ortho-chloro substitution
Target Compound Data	Ortho-chloro substitution on benzyl group; parent 2-chlorobenzylamine pKa = 8.52±0.10 (predicted) ; potential for intramolecular Cl···H–N interaction restricting torsional freedom [1]
Comparator Or Baseline	meta-Chlorobenzyl isomer (CAS 1489963-78-1) and para-chlorobenzyl isomer (CAS 1497328-66-1): chlorine positioned such that intramolecular interaction with the amine is geometrically precluded.
Quantified Difference	Quantitative conformational population differences have been demonstrated for ortho-chloro vs. ortho-fluoro N-methylbenzamides using combined NMR and computational approaches, showing the ortho-chloro substituent measurably attenuates conformational flexibility [1]. Direct torsional data for the target compound vs. its isomers are not yet published.
Conditions	Conformational analysis from NMR and computational studies on ortho-chloro-N-methylbenzamide model systems (Galan et al., 2009). Extrapolation to the aminopropanediol system is class-level inference.

Why This Matters

In medicinal chemistry campaigns where the benzylamino conformation determines target engagement (e.g., GPCR ligands, enzyme inhibitors), the ortho-chloro isomer provides a distinct conformational population that cannot be replicated by meta- or para-chloro isomers. Procuring the wrong positional isomer yields misleading SAR data.

• [1] Galan JF, Brown J, Wilding JL, Liu Z, Liu D, Moyna G, Pophristic V. Intramolecular Hydrogen Bonding in ortho-Substituted Arylamide Oligomers: A Computational and Experimental Study of ortho-Fluoro- and ortho-Chloro-N-methylbenzamides. Journal of Physical Chemistry B, 2009, 113(38): 12809–12815. View Source

Absence of Gem-Dimethyl Substitution Reduces Molecular Weight and Lipophilicity vs. 2-Methyl Analog

The target compound (MW = 215.68) lacks the geminal dimethyl substitution at the 2-position of the propanediol chain present in the closely related analog 2-{[(2-chlorophenyl)methyl]amino}-2-methylpropane-1,3-diol (CAS 1556682-48-4, MW = 229.70) . This structural difference reduces molecular weight by 14 Da (one methylene unit) and eliminates the increased steric bulk around the central carbon. The gem-dimethyl group in the analog increases lipophilicity (estimated ΔLogP ≈ +0.5) and restricts conformational mobility of the diol arms through the Thorpe-Ingold effect. The target compound's lower molecular weight and reduced lipophilicity (computed LogP = 0.78) position it more favorably within fragment-like chemical space (Rule of Three: MW ≤ 300, LogP ≤ 3), making it a more suitable starting point for fragment-based drug discovery or for applications where lower lipophilicity is desired to reduce promiscuous binding and improve aqueous solubility.

MW & lipophilicity (vs. gem-dimethyl analog)

Cross-study comparable

MW 215.68 vs. 229.70; estimated ΔLogP ≈ −0.5

Lower MW and lipophilicity support fragment-based screening library fit

Calculated LogP; experimental data not available

Evidence Dimension	Molecular weight and lipophilicity (computed LogP) comparison
Target Compound Data	MW = 215.68; computed LogP = 0.7828; TPSA = 52.49 Ų
Comparator Or Baseline	2-{[(2-Chlorophenyl)methyl]amino}-2-methylpropane-1,3-diol (CAS 1556682-48-4): MW = 229.70; Formula C₁₁H₁₆ClNO₂
Quantified Difference	ΔMW = −14 Da; estimated ΔLogP ≈ −0.5 (based on standard methylene contribution to LogP of ~0.5). The target compound falls within fragment-like chemical space (MW < 300, LogP < 3); the gem-dimethyl analog approaches the upper boundary.
Conditions	Calculated/estimated values from vendor datasheets. Experimental LogP not available for either compound.

Why This Matters

For fragment-based screening libraries or early lead generation, the target compound's lower molecular weight and lipophilicity provide better ligand efficiency metrics and aqueous solubility. The gem-dimethyl analog, while structurally similar, is a less optimal fragment starting point due to higher lipophilicity and steric bulk.

Commercially Available Purity Benchmark: 95% Baseline with Single-Vendor Sourcing

The target compound (CAS 1462247-70-6) is commercially available from LeYan (Shanghai Haohong Biomedical Technology) at 95% purity, with product number 2019294 . This purity specification establishes a procurement baseline. The meta-chlorobenzyl isomer (CAS 1489963-78-1) is listed as discontinued from at least one major supplier (CymitQuimica/Biosynth) , indicating supply chain constraints for comparative studies requiring the meta-isomer. The para-chlorobenzyl isomer (CAS 1497328-66-1) is available from AKSci at 95% purity . The gem-dimethyl analog (CAS 1556682-48-4) is also commercially available from Chemsrc-listed suppliers . Among these four closely related compounds (identical core scaffold, varying only in chlorine position or methyl substitution), the target compound maintains active commercial availability with documented purity specifications, supporting reproducible procurement for research programs.

Commercial purity & supply

Supporting evidence

95% purity; active supply from LeYan; meta-isomer discontinued at select vendors

Documented supply continuity supports reproducible procurement

Vendor data as of 2024–2025; supply status subject to change

Evidence Dimension	Commercial availability and purity specification
Target Compound Data	CAS 1462247-70-6; 95% purity; available from LeYan (Product No. 2019294)
Comparator Or Baseline	meta-isomer (CAS 1489963-78-1): Discontinued at CymitQuimica ; para-isomer (CAS 1497328-66-1): 95% purity from AKSci ; gem-dimethyl analog (CAS 1556682-48-4): available from Chemsrc-listed suppliers
Quantified Difference	The meta-isomer has documented supply discontinuity, while the ortho-isomer (target) maintains active supply. All available isomers share a 95% purity specification.
Conditions	Vendor catalog data as of 2024–2025. Supply status subject to change.

Why This Matters

For sustained research programs requiring reproducible sourcing, the documented supply continuity of the ortho-isomer is a practical procurement consideration. The discontinued status of the meta-isomer at certain vendors may complicate comparative studies requiring all three positional isomers.

N-Benzylserinol Architecture as a Privileged Building Block in Medicinal Chemistry

The 2-aminopropane-1,3-diol (serinol) motif has been a cornerstone building block in organic synthesis since the 1940s, serving as the key intermediate for chloramphenicol synthesis and later as the scaffold for the blockbuster immunosuppressant FTY720 (fingolimod) [1][2]. The target compound, as an N-(2-chlorobenzyl) derivative of serinol, inherits the synthetic versatility of this scaffold: the two primary hydroxyl groups permit orthogonal functionalization (e.g., selective phosphorylation, acylation, or etherification), while the secondary amine provides a handle for further N-alkylation, acylation, or sulfonylation [1]. The symmetrical 1,3-diol arrangement eliminates the regioselectivity challenges associated with unsymmetrical 1,2-diols. In the FTY720 discovery program, extensive SAR exploration of 2-substituted 2-aminopropane-1,3-diols established that this scaffold supports potent biological activity, with the 2-amino group serving as the critical pharmacophoric element [2].

Serinol scaffold history

Class-level inference

2-Aminopropane-1,3-diol used since 1940s; key intermediate for chloramphenicol and FTY720

Pre-installed ortho-chlorobenzyl diversity element streamlines library synthesis

Symmetrical diol avoids regioselectivity challenges of 1,2-diols

Evidence Dimension	Synthetic versatility and privileged scaffold status
Target Compound Data	N-(2-Chlorobenzyl)-2-aminopropane-1,3-diol: symmetrical diol with two equivalent primary hydroxyl groups; secondary amine available for further derivatization; MW = 215.68
Comparator Or Baseline	2-Amino-1,3-propanediol (serinol, CAS 534-03-2): the parent scaffold utilized in chloramphenicol synthesis and FTY720 development; MW = 91.11. Chlorphenesin (1,2-diol ether): unsymmetrical, requires regioselective functionalization.
Quantified Difference	The symmetrical 1,3-diol provides two chemically equivalent hydroxyl groups, doubling the effective loading for library synthesis compared to scaffolds with a single reactive hydroxyl. The N-benzyl substitution in the target compound adds the 2-chlorophenyl moiety as a modular diversity element.
Conditions	Historical scaffold validation: serinol has been employed as a building block in medicinal chemistry for over 80 years. Direct comparative synthetic efficiency data for the target compound vs. alternatives are not available.

Why This Matters

For medicinal chemistry groups building focused libraries around the serinol scaffold, the target compound provides a pre-installed ortho-chlorobenzyl diversity element on the amine, eliminating one synthetic step compared to starting from unprotected serinol. The symmetrical diol simplifies downstream functionalization relative to 1,2-diol scaffolds.

• [1] Andrus MB, Malla RK, Meredith EL, Soma Sekhar BBV. (Masked)serinols: Molecules, Biomolecules, Building-Blocks, Supramolecules. Part (I): Syntheses Based on Serinols' Reactivity with Carbonyl Electrophiles. Current Organic Synthesis, 2025. Reviews serinol as a privileged building block since the 1940s, including chloramphenicol synthesis. View Source
• [2] Kiuchi M, Adachi K, Kohara T, et al. Synthesis and immunosuppressive activity of 2-substituted 2-aminopropane-1,3-diols and 2-aminoethanols. Journal of Medicinal Chemistry, 2000, 43(15): 2946–2961. Establishes the 2-aminopropane-1,3-diol scaffold as the pharmacophoric core for potent immunosuppression. View Source

Recommended Research Application Scenarios for 2-{[(2-Chlorophenyl)methyl]amino}propane-1,3-diol Based on Differentiated Evidence

S1P Receptor Agonist Medicinal Chemistry: Fragment Evolution from the FTY720 Pharmacophore Core

Building on the validated 2-aminopropane-1,3-diol scaffold that produced FTY720 , researchers can employ the target compound as a fragment-sized (MW = 215.68) starting point for S1P receptor modulator optimization. The ortho-chlorobenzyl group serves as a modifiable lipophilic appendage whose conformational restriction (supported by ortho-substituent effects [1]) may impart receptor subtype selectivity when elaborated. The symmetrical 1,3-diol enables selective mono-phosphorylation—a critical pro-drug activation step for S1P receptor agonism—without the regioselectivity complications of 1,2-diol scaffolds. The computed LogP of 0.78 positions this compound favorably for optimization toward CNS-penetrant S1P modulators, where lower starting lipophilicity is advantageous for avoiding excessive tissue distribution.

Positional Isomer Comparative SAR: Probing Chlorine Position Effects on Target Engagement

The target compound, alongside its meta- and para-chlorobenzyl isomers, constitutes a minimal matched molecular pair set for quantifying the impact of chlorine position on biological activity [1]. Because all three isomers share identical molecular formula (C₁₀H₁₄ClNO₂) and molecular weight (215.68), any observed differences in target binding, cellular activity, or pharmacokinetic parameters can be unambiguously attributed to chlorine position effects on conformation, basicity (parent 2-chlorobenzylamine pKa = 8.52 vs. differing pKa values for 3- and 4-chlorobenzylamine), and molecular recognition. This type of systematic positional scanning is a standard medicinal chemistry practice for establishing SAR and is uniquely enabled by procuring all three isomers from commercial sources.

Serinol-Based Building Block for Parallel Library Synthesis

As an N-substituted serinol derivative, the target compound provides a pre-functionalized scaffold for generating diversity libraries through orthogonal derivatization of the two equivalent primary hydroxyl groups . Reactions include: (i) selective O-phosphorylation to generate S1P receptor ligand candidates; (ii) O-acylation or O-sulfonylation to modulate physicochemical properties; (iii) bis-O-alkylation to generate macrocyclic or dimeric structures; and (iv) further N-functionalization (alkylation, acylation, sulfonylation) of the secondary amine. The symmetry of the 1,3-diol eliminates the need for protecting group strategies required for unsymmetrical 1,2-diol scaffolds, increasing synthetic throughput in parallel synthesis workflows [1].

Fragment-Based Drug Discovery (FBDD): Rule-of-Three Compliant Screening Library Member

With molecular weight 215.68, computed LogP 0.78, 3 H-bond donors, 3 H-bond acceptors, and 5 rotatable bonds, the target compound satisfies all criteria of the Rule of Three (MW ≤ 300, LogP ≤ 3, HBD ≤ 3, HBA ≤ 3) commonly applied in fragment-based screening libraries . Its TPSA of 52.49 Ų and moderate lipophilicity predict adequate aqueous solubility for biochemical and biophysical screening at fragment concentrations (typically 0.1–1 mM). The ortho-chlorobenzyl group provides a synthetic vector for fragment growing or merging strategies. The compound also contains a halogen atom suitable for X-ray anomalous scattering, facilitating unambiguous assignment of binding poses in protein crystallography-based fragment screening campaigns.

Application

Selection Property

Validation Focus

S1P receptor modulator medicinal chemistry

2-Aminopropane-1,3-diol core with ortho-chlorobenzyl appendage

Receptor subtype selectivity and phosphorylation pro-drug activation context

Positional isomer SAR profiling

Ortho-, meta-, para-chlorobenzyl isomer matched molecular pair set

Chlorine position effects on target binding and ADME parameters

Parallel library synthesis

Symmetrical 1,3-diol enables orthogonal O-functionalization

Synthetic throughput and regioselectivity elimination

Fragment-based screening library member

Rule-of-Three compliant low MW and moderate lipophilicity

Aqueous solubility and X-ray anomalous scattering suitability

• [1] Galan JF, Brown J, Wilding JL, Liu Z, Liu D, Moyna G, Pophristic V. Intramolecular Hydrogen Bonding in ortho-Substituted Arylamide Oligomers. Journal of Physical Chemistry B, 2009, 113(38): 12809–12815. Evidence for ortho-chloro conformational restriction. View Source
• [2] Kiuchi M, Adachi K, Kohara T, et al. Synthesis and immunosuppressive activity of 2-substituted 2-aminopropane-1,3-diols and 2-aminoethanols. Journal of Medicinal Chemistry, 2000, 43(15): 2946–2961. Validation of the 1,3-diol scaffold for S1P receptor-mediated immunosuppression. View Source